Cas no 15733-89-8 (2-Hydroxyquinoline-4-carboxylic acid)

• Product Name: 2-Hydroxyquinoline-4-carboxylic acid
• CAS No: 15733-89-8
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD00464512
• CID: 50192
• PubChem ID: 87571368
• Update Time: 2025-04-18

2-Hydroxyquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxyquinoline-4-carboxylic acid
• 2-Hydroxycinchoninic acid
• 1,​2-​Dihydro-​2-​oxo-4-​quinolinecarboxylic Acid
• 1,2-Dihydro-2-Oxoquinoline-4-Carboxylic Acid
• 2-Hydroxy-4-quinolincarboxylic acid
• 2-Hydroxy-4-quinolinecarboxylic Acid
• 2-Oxo-1,2-dihydro-quinoline-4-carboxylic acid
• 2-Oxo-1,2-dihydroquinoline-4-carboxylic acid
• 2-oxo-4-quinolinecarboxylic acid
• Methyl 2-hydroxyquinoline-4-carboxylate
• 2-oxo-1,2-dihydroquinoline-4-carboxylate
• 4-Carboxycarbostyril
• Cinchoninic acid, 2-hydroxy-
• 4-Quinolinecarboxylic acid, 1,2-dihydro-2-oxo-
• 2-oxocinchoninic acid
• 2-Hydroxy-quinoline-4-carboxylic acid
• 2-oxo-1H-quinoline-4-carboxylic acid
• 2-HYDROXYQUINOLINE-4-CARBOXYLICACID
• EINECS
• Enamine_001230
• UNII-Z1Q2K479UQ
• Cinchocaine Impurity B
• MFCD00023942
• 2-Oxo-1,2-dihydro-4-quinolinecarboxylic acid #
• NS00025117
• MFSHNFBQNVGXJX-UHFFFAOYSA-
• W-108003
• HMS1416D19
• AKOS000266346
• CS-W015953
• SCHEMBL8729784
• 84906-81-0
• IFLab1_001493
• AM20070290
• BB 0221218
• F0346-1608
• 1,2-dihydro-2-oxo-4-Quinolinecarboxylic acid
• Quinoline-4-carboxylic acid, 2(1H)-oxo-
• BCP28536
• InChI=1/C10H7NO3/c12-9-5-7(10(13)14)6-3-1-2-4-8(6)11-9/h1-5H,(H,11,12)(H,13,14)
• 2-Oxo-1,2-dihydro-4-quinolinecarboxylic acid
• 2-Hydroxyquinolinecarboxylic acid-(4)
• NCGC00246893-01
• NSC3564
• EN300-00825
• SY020050
• Cinchocaine Hydrochloride Imp. B (EP): 2-Hydroxyquinoline-4-
• CHEMBL2048387
• 4-Quinolinecarboxylic acid, 2-hydroxy-
• Cinchocaine Hydrochloride Imp. B (EP); Cinchocaine Imp. B (EP); 2-Hydroxyquinoline-4-carboxylic Acid; Cinchocaine Hydrochloride Impurity B; Cinchocaine Impurity B
• 2-Hydroxyquinoline-4-carboxylic acid, 97%
• DTXSID40166250
• AC-1861
• HMS1397H20
• SR-01000597059-1
• Oprea1_034107
• CCG-104483
• FT-0612590
• 2-Oxo-1,2-dihydroquinoline-4-carboxylic acid, AldrichCPR
• SCHEMBL662652
• CINCHOCAINE HYDROCHLORIDE IMPURITY B [EP IMPURITY]
• MFCD00464512
• SR-01000597059
• SR-01000597059-2
• FT-0648864
• AI3-61768
• Z1Q2K479UQ
• CHEBI:52045
• Q27123129
• NSC 3564
• Cambridge id 5133898
• 2(1H)-Oxoquinoline-4-carboxylic acid
• EU-0001998
• SR-01000403999-1
• D78174
• NSC-3564
• AS-12503
• 15733-89-8
• CCG-1662
• 2-oxidanylidene-1H-quinoline-4-carboxylic acid
• 1,?2-?Dihydro-?2-?oxo-4-?quinolinecarboxylic Acid
• A809841
• AKOS000104068
• SB67443
• SR-01000403999
• EINECS 239-827-9
• Z56795730
• A841008
• BB 0221230
• AC-23085
• SDCCGMLS-0065426.P001
• H1016
• FT-0612638
• STK078430
• ALBB-010502
• BBL008901
• DB-012013
• STK709494

• MDL： MFCD00464512
• Inchi： 1S/C10H7NO3/c12-9-5-7(10(13)14)6-3-1-2-4-8(6)11-9/h1-5H,(H,11,12)(H,13,14)
• InChI Key： MFSHNFBQNVGXJX-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)O)C2C=CC=CC=2N1
• BRN： 148331

Computed Properties

• Exact Mass: 188.03478
• Monoisotopic Mass: 189.042593
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.6
• Topological Polar Surface Area: 66.4

Experimental Properties

• Color/Form: Orange crystalline powder
• Density: 1.5±0.1 g/cm3
• Melting Point: >300 ºC
• Boiling Point: 403.6℃/760mmHg
• Flash Point: 240.2±24.6 °C
• PSA: 69.23
• LogP: 1.63860

2-Hydroxyquinoline-4-carboxylic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： R22
• Safety Instruction： S26: in case of contact with eyes, immediately flush with plenty of water and send to a doctor for treatment. S36: wear appropriate protective clothing.
• RTECS：GD3869000
• Hazardous Material Identification：
• Risk Phrases：R22
• Safety Term：S26;S36
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids